Cas no 315677-28-2 (1-(4-chlorophenyl)-2-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}ethan-1-one)

$1-(4-chlorophenyl)-2-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}ethan-1-one structure$

315677-28-2 structure

Product Name:1-(4-chlorophenyl)-2-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}ethan-1-one

CAS No:315677-28-2

MF:C₁₈H₁₅ClN₂OS₂

MW:374.907500505447

CID:3061793

PubChem ID:1117469

Update Time:2025-04-21

1-(4-chlorophenyl)-2-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

- <br>1-(4-Chloro-phenyl)-2-(5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin- 4-ylsulfanyl)-ethanone
- 1-(4-chlorophenyl)-2-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}ethan-1-one
- 1-(4-CHLOROPHENYL)-2-(5,6,7,8-TETRAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-4-YLSULFANYL)-1-ETHANONE
- 1-(4-chlorophenyl)-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone
- 315677-28-2
- EU-0011170
- 1-(4-chlorophenyl)-2-((5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)ethanone
- Z20226826
- 1-(4-chlorophenyl)-2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)ethanone
- F1043-0630
- AKOS000577472
- STK841742
- 1-(4-Chloro-phenyl)-2-(5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)-ethanone
- MDL： MFCD01819036
- Inchi： 1S/C18H15ClN2OS2/c19-12-7-5-11(6-8-12)14(22)9-23-17-16-13-3-1-2-4-15(13)24-18(16)21-10-20-17/h5-8,10H,1-4,9H2
- InChI Key： XCYNGZFSMXBARY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(CSC1=C2C(=NC=N1)SC1CCCCC=12)=O

Computed Properties

Exact Mass: 374.0314331Da
Monoisotopic Mass: 374.0314331Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 458
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 96.4Å²

1-(4-chlorophenyl)-2-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}ethan-1-one Pricemore >>

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